Cas no 1806927-13-8 (3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine
• CAS No: 1806927-13-8
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866249
• Update Time: 2025-06-11

3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-2-11-5(7(9)10)4(8)6(3)12/h2,7H,1H3,(H,11,12)
• InChI Key： XUTBTBZUELLSNK-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine (CAS No. 1806927-13-8)

The compound 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine (CAS No. 1806927-13-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. With its unique molecular structure featuring a chloro, difluoromethyl, and hydroxy functional groups, this compound exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

One of the most intriguing aspects of 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine is its role in modern agrochemical formulations. As global demand for sustainable farming solutions rises, this compound has been investigated for its efficacy in enhancing the performance of pesticides and herbicides. Its structural motifs, such as the difluoromethyl group, are known to improve the bioavailability and stability of active ingredients, making it a key player in the quest for environmentally friendly agricultural chemicals. This aligns with the growing consumer interest in organic farming and reduced chemical residues in food products.

In the pharmaceutical sector, 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine has shown promise as a building block for drug discovery. The presence of the hydroxy and chloro groups allows for versatile chemical modifications, enabling the synthesis of compounds with potential anti-inflammatory, antimicrobial, or anticancer properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting specific enzymes or pathways, a hot topic in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 1806927-13-8 is often referenced in patents and research papers focusing on heterocyclic chemistry. Its stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Additionally, the difluoromethyl moiety has been a subject of interest due to its ability to mimic other functional groups, a strategy widely used in medicinal chemistry to optimize drug-like properties. This has led to a surge in searches for fluorinated pyridine derivatives and their applications.

The growing emphasis on green chemistry has also put 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine in the spotlight. Researchers are exploring eco-friendly synthesis routes, such as catalytic methods or solvent-free reactions, to produce this compound with minimal environmental impact. This trend resonates with the broader push for sustainable industrial processes, a topic frequently searched by academics and industry stakeholders alike.

In material science, the compound's unique electronic properties, attributed to its pyridine core and fluorine atoms, have sparked interest in developing advanced materials for electronics or coatings. Its potential use in organic semiconductors or light-emitting diodes (LEDs) is an area of active investigation, aligning with the global demand for energy-efficient technologies.

As the scientific community continues to uncover the versatility of 3-Chloro-2-(difluoromethyl)-4-hydroxy-5-methylpyridine, its commercial and research significance is expected to grow. Whether in agrochemical innovation, pharmaceutical development, or cutting-edge materials, this compound exemplifies the intersection of chemistry and real-world applications. For those searching pyridine derivatives with biological activity or fluorinated heterocycles, this compound offers a compelling case study in modern chemical research.